4-[(2,2-dimethylpropanoyl)amino]-N-propylbenzamide

• Molecular Formula: C15H22N2O2
• Molecular Weight: 262.35 g/mol
• IUPAC Name: 4-(2,2-dimethylpropanoylamino)-N-propylbenzamide
• InChI: InChI=1S/C15H22N2O2/c1-5-10-16-13(18)11-6-8-12(9-7-11)17-14(19)15(2,3)4/h6-9H,5,10H2,1-4H3,(H,16,18)(H,17,19)
• InChI Key: RRMMTNOGBDPRQF-UHFFFAOYSA-N
• SMILES: CCCNC(=O)C1=CC=C(C=C1)NC(=O)C(C)(C)C

Description

4-[(2,2-dimethylpropanoyl)amino]-N-propylbenzamide is a chemical compound that belongs to the class of benzamide derivatives. It is commonly referred to as DPA-714 and has gained significant attention in the field of scientific research due to its potential applications in various areas, including neuroscience, oncology, and immunology.

Mechanism of Action

The mechanism of action of DPA-714 involves its binding to the TSPO, which is a transmembrane protein that is expressed in various cell types, including microglia, immune cells, and cancer cells. The binding of DPA-714 to TSPO results in the modulation of various cellular processes, including the regulation of immune response, apoptosis, and inflammation.
Biochemical and Physiological Effects:
DPA-714 has been shown to have various biochemical and physiological effects, including the modulation of immune response, the induction of apoptosis, and the inhibition of angiogenesis. In addition, DPA-714 has been shown to reduce the levels of pro-inflammatory cytokines and chemokines, indicating its potential as an anti-inflammatory agent.

Advantages and Limitations for Lab Experiments

The advantages of using DPA-714 in lab experiments include its high affinity and selectivity towards TSPO, its non-toxic nature, and its ability to cross the blood-brain barrier. However, the limitations of using DPA-714 include its low solubility in water, which may affect its bioavailability, and its high cost, which may limit its use in large-scale experiments.

Future Directions

There are several future directions for the research on DPA-714, including:
1. The development of novel derivatives of DPA-714 with improved solubility and bioavailability.
2. The investigation of the role of DPA-714 in the regulation of immune response and inflammation in various diseases, including autoimmune disorders and infectious diseases.
3. The exploration of the potential of DPA-714 as an anti-cancer agent, particularly in the treatment of solid tumors.
4. The development of imaging techniques using DPA-714 as a radioligand to study the expression of TSPO in various diseases.
Conclusion:
In conclusion, 4-[(2,2-dimethylpropanoyl)amino]-N-propylbenzamide, or DPA-714, is a promising chemical compound that has potential applications in various areas of scientific research. Its high affinity and selectivity towards TSPO make it a valuable tool for studying the regulation of immune response, apoptosis, and inflammation. Further research on DPA-714 may lead to the development of novel therapies for various diseases.

Synthesis Methods

The synthesis of 4-[(2,2-dimethylpropanoyl)amino]-N-propylbenzamide involves the reaction of 4-aminobenzamide with 2,2-dimethylpropanoyl chloride and propylamine in the presence of a base catalyst. The reaction proceeds via an acylation process, resulting in the formation of DPA-714. The purity of the compound can be improved by recrystallization or column chromatography.

Scientific Research Applications

DPA-714 has shown promising results in various scientific research applications, including neuroinflammation, cancer, and immunology. In neuroinflammation, DPA-714 has been used as a radioligand to study the translocator protein (TSPO) expression, which is associated with microglial activation. In cancer research, DPA-714 has been shown to inhibit the growth of cancer cells by inducing apoptosis and inhibiting angiogenesis. In immunology, DPA-714 has been used to study the role of TSPO in the regulation of immune response and inflammation.